Cas no 1486949-94-3 (3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione
• CAS No: 1486949-94-3
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 5577893
• Update Time: 2025-07-17

3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]methyl]-
• 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C10H19NO3S/c12-10(4-1-2-5-10)8-11-9-3-6-15(13,14)7-9/h9,11-12H,1-8H2
• InChI Key： NXAKVGFDAHUPQK-UHFFFAOYSA-N
• SMILES： C1(CNC2CCS(=O)(=O)C2)(O)CCCC1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 450.3±30.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)

Additional information on 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione

Comprehensive Analysis of 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione (CAS No. 1486949-94-3)

The compound 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione (CAS No. 1486949-94-3) is a sulfone derivative with a unique cyclopentyl-hydroxyl functional group. Its molecular structure combines a thiolane-1,1-dione core with an amino-hydroxyl side chain, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in enzyme inhibition and therapeutic agent development, particularly in areas like inflammatory diseases and metabolic disorders.

In recent years, the demand for sulfone-based compounds has surged due to their bioavailability and pharmacokinetic properties. The 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione stands out for its structural versatility, which allows for modifications to enhance target specificity. This aligns with the growing trend of precision medicine, where small-molecule drugs are tailored to individual genetic profiles. Users searching for "sulfone derivatives in drug design" or "hydroxyl-cyclopentyl amino compounds" will find this compound highly relevant.

The synthetic pathway of CAS No. 1486949-94-3 involves multi-step organic reactions, including amination and sulfonation. Its stability under physiological conditions makes it a candidate for oral drug formulations. Additionally, its low toxicity profile has been noted in preliminary in vitro studies, sparking interest in its use for chronic disease management. These attributes address common search queries like "safe sulfone compounds for therapeutics" and "novel anti-inflammatory agents."

From an industrial perspective, 3-{[(1-hydroxycyclopentyl)methyl]amino}-1lambda6-thiolane-1,1-dione is gaining traction in high-throughput screening libraries. Its scalable synthesis and compatibility with green chemistry principles cater to the sustainable pharmaceutical movement. This resonates with searches such as "eco-friendly drug synthesis" and "scalable sulfone production." Furthermore, its patent landscape suggests potential for IP-protected applications, a hot topic among biotech investors.

In conclusion, CAS No. 1486949-94-3 represents a promising chemical entity at the intersection of innovation and practical utility. Its multi-functional design answers key questions in modern pharmacology, from targeted delivery to cost-effective manufacturing. As research progresses, this compound may soon feature in clinical trials, solidifying its role in next-generation therapeutics.